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Compound of Interest

Compound Name: Hexyl isovalerate
CAS No.: 10032-13-0
Cat. No.: B156993
Get Quote

This whitepaper provides a comprehensive technical overview of hexyl isovalerate, a key
ester in the flavor and fragrance industry. It delves into its core chemical and physical
properties, spectroscopic profile, typical synthesis methodologies, and diverse applications.
This guide is intended for researchers, chemists, and professionals in the fields of food
science, fragrance development, and chemical manufacturing who require a detailed
understanding of this versatile compound.

Molecular Structure and Chemical Identity

Hexyl isovalerate, also known by its IUPAC name hexyl 3-methylbutanoate, is a fatty acid
ester.[1] It is formed from the condensation of hexanol and isovaleric acid. The molecular
structure consists of an eleven-carbon chain, which imparts its characteristic lipophilic nature.

Several identifiers are used to catalogue this chemical compound:

e CAS Number: 10032-13-0[2]
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Molecular Formula: C11H2202[3]

Molecular Weight: 186.29 g/mol [3]

IUPAC Name: hexyl 3-methylbutanoate[1]

Synonyms: Hexyl isopentanoate, Butanoic acid, 3-methyl-, hexyl ester[3]

The structural representation of hexyl isovalerate is crucial for understanding its chemical
behavior and interactions.

Caption: 2D Chemical Structure of Hexyl Isovalerate.

Physicochemical Properties

Hexyl isovalerate is a colorless liquid with a characteristic pungent and fruity odor.[1][4] Its
physical and chemical properties are summarized in the table below, which are critical for its
application in various formulations and for ensuring safe handling and storage.

Property Value Source(s)
Appearance Colorless to pale yellow liquid [5]
Boiling Point 215.0 °C at 760.0 mm Hg [1][2][6]
Flash Point 87.78 °C (190.00 °F) TCC [2][5]

_ 0.852 - 0.859 g/cm? at 25.00
Density [2][5]

°C

Refractive Index 1.417 - 1.421 at 20.00 °C [2][5]

N Soluble in alcohol and most
Solubility _ o _ [1]1(4][7]
fixed oils; insoluble in water.

0.158 mm Hg at 25.00 °C
Vapor Pressure , [2][8]
(estimated)

Synthesis and Manufacturing
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The primary industrial method for producing hexyl isovalerate is through Fischer esterification.
This well-established process involves the reaction of isovaleric acid with 1-hexanol in the
presence of an acid catalyst. The choice of catalyst is critical for optimizing reaction kinetics
and yield, with common choices including sulfuric acid or p-toluenesulfonic acid. The reaction is
reversible, and therefore, to drive the equilibrium towards the product side, it is essential to
remove the water formed during the reaction, typically through azeotropic distillation.

Experimental Protocol: Fischer Esterification of Hexyl Isovalerate

¢ Reactant Charging: In a round-bottom flask equipped with a Dean-Stark apparatus and a
reflux condenser, combine equimolar amounts of 1-hexanol and isovaleric acid.

o Catalyst Addition: Add a catalytic amount (typically 1-2% of the total reactant weight) of a
strong acid catalyst (e.g., concentrated sulfuric acid).

e Reaction: Heat the mixture to reflux. The water produced will be collected in the Dean-Stark
trap, driving the reaction to completion.

o Neutralization: After the theoretical amount of water has been collected, cool the reaction
mixture and neutralize the acid catalyst with a weak base, such as a sodium bicarbonate
solution.

 Purification: The crude ester is then washed with water to remove any remaining salts and
unreacted acid. The organic layer is separated and dried over an anhydrous salt like
magnesium sulfate.

« Distillation: The final product is purified by vacuum distillation to achieve the desired purity.

Reactants

Process Products

Isovaleric Acid
(Fischer Esterification (Acid Catalyst))—b(Neutralization)—»(Purmcalion (Washing & Drying))—b(Vacuum Distillation

Hexyl Isovalerate

Water (byproduct)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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